Cas no 2200391-84-8 (N-[(4-Fluorophenyl)methyl]-1-[2-[methyl(1-oxo-2-propen-1-yl)amino]acetyl]-4-piperidinecarboxamide)

• Product Name: N-[(4-Fluorophenyl)methyl]-1-[2-[methyl(1-oxo-2-propen-1-yl)amino]acetyl]-4-piperidinecarboxamide
• CAS No: 2200391-84-8
• MF: C₁₉H₂₄FN₃O₃
• MW: 361.410568237305
• CID: 5410726
• PubChem ID: 145907582
• Update Time: 2025-07-23

N-[(4-Fluorophenyl)methyl]-1-[2-[methyl(1-oxo-2-propen-1-yl)amino]acetyl]-4-piperidinecarboxamide Chemical and Physical Properties

Names and Identifiers

• N-[(4-Fluorophenyl)methyl]-1-[2-[methyl(1-oxo-2-propen-1-yl)amino]acetyl]-4-piperidinecarboxamide

• Inchi： 1S/C19H24FN3O3/c1-3-17(24)22(2)13-18(25)23-10-8-15(9-11-23)19(26)21-12-14-4-6-16(20)7-5-14/h3-7,15H,1,8-13H2,2H3,(H,21,26)
• InChI Key： OFFFGLGFVICPOX-UHFFFAOYSA-N
• SMILES： N1(C(CN(C)C(=O)C=C)=O)CCC(C(NCC2=CC=C(F)C=C2)=O)CC1

Experimental Properties

• Density: 1.207±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 650.9±55.0 °C(Predicted)
• pka: 15.01±0.20(Predicted)

Additional information on N-[(4-Fluorophenyl)methyl]-1-[2-[methyl(1-oxo-2-propen-1-yl)amino]acetyl]-4-piperidinecarboxamide

N-[(4-Fluorophenyl)methyl]-1-[2-[methyl(1-oxo-2-propen-1-yl)amino]acetyl]-4-piperidinecarboxamide: A Comprehensive Overview

The compound with CAS No. 2200391-84-8, known as N-[(4-Fluorophenyl)methyl]-1-[2-[methyl(1-oxo-2-propen-1-yl)amino]acetyl]-4-piperidinecarboxamide, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound is notable for its complex structure, which incorporates a piperidine ring, a fluorophenyl group, and an acetyl moiety with a methyl(1-oxo-2-propenyl)amino substituent. These structural features contribute to its unique pharmacological properties and potential therapeutic applications.

Recent studies have highlighted the importance of piperidine derivatives in drug discovery, particularly in the development of agents targeting central nervous system disorders. The presence of the 4-fluorophenyl group in this compound suggests potential interactions with various biological systems, including receptor binding and enzyme inhibition. Additionally, the methyl(1-oxo-2-propenyl)amino substituent introduces a level of chemical diversity that may enhance bioavailability and selectivity.

One of the most intriguing aspects of this compound is its ability to modulate neurochemical pathways. Research has demonstrated that it exhibits potent activity against specific targets, such as monoamine oxidases (MAOs), which are enzymes involved in the metabolism of neurotransmitters like serotonin and dopamine. This activity has led to investigations into its potential as an antidepressant or anxiolytic agent. Furthermore, its structural similarity to known psychotropic drugs suggests that it may possess psychoactive properties that warrant further exploration.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions to ensure optimal yields and purity. Key steps include the formation of the piperidine ring, the introduction of the fluorophenyl group via nucleophilic substitution, and the coupling of the acetyl moiety with the methyl(1-oxo-2-propenyl)amino group. These steps highlight the importance of stereochemistry and regioselectivity in organic synthesis, particularly when dealing with complex molecules like this one.

In terms of biological evaluation, this compound has been subjected to a variety of assays to assess its pharmacokinetic properties, including absorption, distribution, metabolism, and excretion (ADME). Preliminary results indicate that it has favorable pharmacokinetic profiles, suggesting that it may be suitable for oral administration. However, further studies are required to confirm these findings and to evaluate its safety profile in preclinical models.

The application of advanced computational techniques, such as molecular docking and QSAR modeling, has provided valuable insights into the binding modes and activity relationships of this compound. These studies have revealed that its interactions with target proteins are mediated by both hydrophobic and hydrogen bonding interactions, which contribute to its high affinity for certain receptors.

In conclusion, N-[(4-fluorophenyl)methyl]-1-[2-[methyl(1-oxo-2-propenyl)amino]acetyl]-4-piperidinecarboxamide represents a promising lead compound in drug discovery research. Its unique structure, coupled with its potential pharmacological activities, makes it a valuable candidate for further investigation. As research continues to uncover its full therapeutic potential, this compound may pave the way for innovative treatments in various therapeutic areas.